Cas no 2580203-10-5 (1-{9-azabicyclo3.3.1nonan-3-yl}methanamine)

1-{9-azabicyclo3.3.1nonan-3-yl}methanamine structure
2580203-10-5 structure
Product Name:1-{9-azabicyclo3.3.1nonan-3-yl}methanamine
CAS No:2580203-10-5
MF:C9H18N2
MW:154.252622127533
CID:5659778
PubChem ID:141201468
Update Time:2023-11-27

1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-27718678
    • 2580203-10-5
    • 1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
    • 1-{9-azabicyclo3.3.1nonan-3-yl}methanamine
    • Inchi: 1S/C9H18N2/c10-6-7-4-8-2-1-3-9(5-7)11-8/h7-9,11H,1-6,10H2
    • InChI Key: GTDCDPZAJDPHNG-UHFFFAOYSA-N
    • SMILES: N1C2CCCC1CC(CN)C2

Computed Properties

  • Exact Mass: 154.146998583g/mol
  • Monoisotopic Mass: 154.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38Ų

1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27718678-0.05g
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
2580203-10-5 95.0%
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$1008.0 2025-03-20
Enamine
EN300-27718678-0.1g
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
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Enamine
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2580203-10-5 95.0%
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$1104.0 2025-03-20
Enamine
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2580203-10-5 95.0%
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Enamine
EN300-27718678-1.0g
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2580203-10-5 95.0%
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$1200.0 2025-03-20
Enamine
EN300-27718678-2.5g
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2580203-10-5 95.0%
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$2351.0 2025-03-20
Enamine
EN300-27718678-5.0g
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
2580203-10-5 95.0%
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Enamine
EN300-27718678-10.0g
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
2580203-10-5 95.0%
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Enamine
EN300-27718678-1g
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Enamine
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